Cas no 15397-13-4 (5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol)

• Product Name: 5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol
• CAS No: 15397-13-4
• MF: C₁₁H₁₅N₅O₄
• MW: 281.267901659012
• CID: 1328625
• PubChem ID: 360646
• Update Time: 2025-04-20

5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol
• AGN-PC-00SN1P
• NSC750214
• CHEBI:120261
• NSC622953
• AC1L7H24
• AC1Q4Y2L
• 3'-methyl-adenosine
• AGN-PC-00SN1P; NSC750214; CHEBI:120261; NSC622953; AC1L7H24; AC1Q4Y2L; 3'-methyl-adenosine;
• (2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol
• BDBM50408410
• 3'-b-C-Methyladenosine
• 3a?beta-C-Methyladenosine
• (2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxymethyl)-3-methyltetrahydrofuran-3,4-diol
• 3'-C-Methyl Ado
• DA-49528
• (2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol
• 3'-C-Methyladenosine
• SCHEMBL1066935
• (2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-2-(hydroxymethyl)-3-methyloxolane-3,4-diol
• 9-(3'-C-Methyl-.beta.-D-ribofuranosyl) adenine
• CHEMBL480143
• 15397-13-4
• 3'-beta-C-Methyladenosine

• Inchi： 1S/C11H15N5O4/c1-11(19)5(2-17)20-10(7(11)18)16-4-15-6-8(12)13-3-14-9(6)16/h3-5,7,10,17-19H,2H2,1H3,(H2,12,13,14)
• InChI Key： MLIWWOXSMXQECL-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)(C1CO)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 281.11255
• Monoisotopic Mass: 281.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 139.54
• LogP: -1.00870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides